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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the fundamental

properties of 1,2-diethoxyethane (DEE), a versatile polar aprotic solvent. It covers its physical,

chemical, and spectroscopic properties, along with detailed safety information, common

applications, and relevant experimental protocols. All quantitative data is presented in

structured tables for ease of reference and comparison. Visual diagrams generated using

Graphviz are included to illustrate key workflows and logical processes.

Core Physical and Chemical Properties
1,2-diethoxyethane, also known as ethylene glycol diethyl ether or ethyl glyme, is a clear,

colorless liquid with a characteristic ether-like odor.[1][2] It is a highly stable diether that finds

significant use as a solvent and reaction medium.[3] Its miscibility with water and various

organic solvents makes it valuable in a wide range of chemical processes.[4]

Table 1: Fundamental Physical and Chemical Properties of 1,2-Diethoxyethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b108276?utm_src=pdf-interest
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB8854036_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diethyl-ether
https://www.biosynth.com/p/FD175611/629-14-1-12-diethoxyethane
https://www.solubilityofthings.com/12-diethoxyethane
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name 1,2-diethoxyethane [2]

Synonyms
Ethylene glycol diethyl ether,

Diethyl cellosolve, Ethyl glyme
[2][5]

CAS Number 629-14-1 [2][6]

Molecular Formula C₆H₁₄O₂ [3][6]

Molecular Weight 118.17 g/mol [2][3]

Appearance Clear, colorless liquid [1][7]

Odor Faint, ether-like [1][2]

Melting Point -74 °C (-101.2 °F) [1][5][6]

Boiling Point
121-121.4 °C (250.5 °F) at 760

mmHg
[1][2]

Density 0.8417 - 0.8484 g/cm³ at 20 °C [1][8]

Refractive Index 1.390 - 1.394 (at 20 °C, D-line) [6][7]

Vapor Pressure 9.4 - 12.5 hPa at 20 °C [5][8]

Flash Point 20.6 - 35 °C (69 - 95 °F) [5]

Water Solubility 20 - 34 g/L at 20 °C; Miscible [4][8]

LogP (Octanol/Water) 0.66 - 0.7 [1][2][6]

Dynamic Viscosity 0.65 mPas at 20 °C [8]

Heat of Vaporization 36.28 kJ/mol [1]

Heat of Combustion -3908 kJ/mol [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,2-
diethoxyethane. Data is available across various common spectroscopic techniques.
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Table 2: Spectroscopic Data Identifiers for 1,2-Diethoxyethane

Spectrum Type
Availability / Key
Information

Source(s)

¹H NMR Data available. [2]

¹³C NMR Data available. [2]

Mass Spec (MS)
Electron Ionization (EI) spectra

are available.
[9][10]

Infrared (IR) IR spectrum data is available. [10]

Chemical Reactivity and Stability
1,2-diethoxyethane is chemically stable under typical conditions.[4] However, like other ethers,

it can form explosive peroxides upon exposure to air and light, particularly during storage.[1]

[11] It is recommended to store it under an inert atmosphere, such as nitrogen, and away from

sources of ignition.[1]

Key Reactivity Information:

Peroxide Formation: Prone to forming peroxides. Containers should be dated upon opening

and tested for peroxides before use, especially before distillation.[11]

Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.[1]

Hazardous Decomposition: When heated to decomposition, it may produce irritating,

corrosive, and/or toxic gases, including carbon monoxide and carbon dioxide.[1]

Flammability: It is a highly flammable liquid and vapor. Its vapors are heavier than air and

can travel to an ignition source and flash back.[1][8]

Primary Applications
The unique solvent properties of 1,2-diethoxyethane make it suitable for a variety of

applications in research and industry.
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Solvent in Organic Synthesis: It serves as a versatile polar aprotic solvent capable of

dissolving a wide range of polar and non-polar substances.[4][12] It is particularly useful in

reactions involving organometallic reagents due to its ability to form stable complexes with

cations.[12]

Industrial Solvent: It is used in the ink, paint, and coating industries.[5][13]

Electrochemistry: It has gained attention as a component in electrolytes for lithium-ion

batteries, serving as an alternative to its analogue, 1,2-dimethoxyethane (DME).[12]

Other Uses: It is also used as a depainting agent, thinner, flushing agent, and stabilizer.[13]

Safety and Toxicology
1,2-diethoxyethane is classified as a hazardous substance. It is crucial to handle it with

appropriate safety precautions in a well-ventilated area or a chemical fume hood.[1]

Table 3: GHS Hazard Information for 1,2-Diethoxyethane

Hazard Class Code Statement Source(s)

Flammable Liquid H225
Highly flammable

liquid and vapour.
[8][14]

Eye Irritation H319
Causes serious eye

irritation.
[8][14]

Reproductive Toxicity H360Df

May damage the

unborn child.

Suspected of

damaging fertility.

[8][15]

Handling and First Aid:

Personal Protective Equipment (PPE): Use appropriate safety equipment, including safety

glasses, gloves, and a lab coat.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.solubilityofthings.com/12-diethoxyethane
https://www.benchchem.com/product/B108276
https://www.benchchem.com/product/B108276
https://www.lookchem.com/ProductWholeProperty_LCPL512105.htm
https://www.fishersci.ca/shop/products/1-2-diethoxyethane-98-thermo-scientific/p-7046422
https://www.benchchem.com/product/B108276
https://www.fishersci.ca/shop/products/1-2-diethoxyethane-98-thermo-scientific/p-7046422
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB8854036_EN.htm
https://www.benchchem.com/product/b108276?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://nextsds.com/sds/en/281331501258055/1-2-diethoxyethane
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://nextsds.com/sds/en/281331501258055/1-2-diethoxyethane
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.010.070
https://m.chemicalbook.com/ProductMSDSDetailCB8854036_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If inhaled, immediately move to fresh air. If symptoms develop, seek medical

attention.[1]

Skin Contact: Immediately wash the affected area with soap and water while removing

contaminated clothing.[1][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 20-30 minutes,

removing contact lenses if present. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical and call a poison control center or physician immediately.[1]

Spills: Absorb spills with an inert material (e.g., sand, diatomite) and dispose of the

contaminated material properly. Ensure adequate ventilation and eliminate all ignition

sources.[8]

A logical workflow for handling a chemical spill is outlined below.
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Spill of 1,2-Diethoxyethane Occurs

Eliminate All
Ignition Sources

Ensure Adequate
Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

(Sand, Vermiculite)

Collect Absorbed Material
into a Closed Container

for Disposal

Clean Spill Area
with Soap and Water

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a 1,2-diethoxyethane spill.
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Experimental Protocols
Determination of Boiling Point via Thiele Tube Method
This method is a common and efficient way to determine the boiling point of a liquid sample

using minimal material.[16][17]

Apparatus:

Thiele tube

High-temperature mineral oil or silicone oil

Thermometer (-10 to 150 °C range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Sample of 1,2-diethoxyethane (~0.5 mL)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with 1,2-diethoxyethane.[16]

Capillary Insertion: Place the capillary tube into the test tube with the open end down.[16]

Assembly: Attach the test tube to the thermometer using a small rubber band. Ensure the

bottom of the test tube is level with the thermometer bulb.[17]

Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, which should be

filled with oil to a level above the side-arm. The sample should be positioned near the center

of the main body of the tube.
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Heating: Gently heat the side-arm of the Thiele tube with a burner. The shape of the tube

allows for convection currents to create a uniform temperature distribution in the oil.[17]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a rapid and continuous stream of

bubbles emerges from the capillary tip. This indicates the temperature is just above the

sample's boiling point.[16]

Boiling Point Determination: Remove the heat source. As the apparatus cools, the stream of

bubbles will slow down and stop. The boiling point is the temperature at which the liquid is

drawn back into the capillary tube.[16][17]

Recording: Record the temperature and the ambient barometric pressure.

The workflow for this experimental protocol is visualized below.
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Start: Prepare Sample
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Caption: Experimental workflow for boiling point determination.
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Synthesis Pathway
A common method for synthesizing ethers like 1,2-diethoxyethane is the Williamson ether

synthesis. A plausible route starts from an alkene, such as ethene, which is first converted to a

diol (ethylene glycol), followed by a double alkylation.

The logical steps for a laboratory synthesis are shown below.
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Step 1: Dihydroxylation

Step 2: Double Deprotonation

Step 3: Double Alkylation (Williamson Synthesis)

Ethene

Ethylene Glycol
(1,2-Ethanediol)

KMnO₄ (cold, dilute)
or OsO₄, NMO

Ethylene Glycol

Disodium Ethylene Glycolate
(Alkoxide)

2 eq. Sodium Hydride (NaH)
or Sodium Metal (Na)

Disodium Ethylene Glycolate

1,2-Diethoxyethane

2 eq. Ethyl Halide (e.g., Et-Br)
via SN2 reaction

Click to download full resolution via product page

Caption: A potential synthesis pathway for 1,2-diethoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Diethoxyethane(629-14-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

2. Ethylene glycol diethyl ether | C6H14O2 | CID 12375 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,2-Diethoxyethane | 629-14-1 | FD175611 | Biosynth [biosynth.com]

4. solubilityofthings.com [solubilityofthings.com]

5. 1,2-Diethoxyethane｜lookchem [lookchem.com]

6. 1,2-diethoxyethane [stenutz.eu]

7. 629-14-1・1,2-Diethoxyethane・054-02823・058-02826[Detail Information]|Laboratory
Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

8. cpachem.com [cpachem.com]

9. spectrabase.com [spectrabase.com]

10. Ethane, 1,2-diethoxy- [webbook.nist.gov]

11. fishersci.com [fishersci.com]

12. 1,2-Diethoxyethane|High-Purity Solvent for Advanced Research [benchchem.com]

13. 1,2-Diethoxyethane, 98% | Fisher Scientific [fishersci.ca]

14. nextsds.com [nextsds.com]

15. Substance Information - ECHA [echa.europa.eu]

16. chem.libretexts.org [chem.libretexts.org]

17. vijaynazare.weebly.com [vijaynazare.weebly.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of 1,2-Diethoxyethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108276#1-2-diethoxyethane-fundamental-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b108276?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB8854036_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8854036_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-diethyl-ether
https://www.biosynth.com/p/FD175611/629-14-1-12-diethoxyethane
https://www.solubilityofthings.com/12-diethoxyethane
https://www.lookchem.com/ProductWholeProperty_LCPL512105.htm
https://www.stenutz.eu/chem/solv6.php?name=1,2-diethoxyethane
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0105-0282.html
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0105-0282.html
https://www.cpachem.com/msds?num=SB26990&dnl=sd_-_1%2C2-Diethoxyethane_%5BCAS_629-14-1%5D_%28SB26990%29_%28EU%29.pdf
https://spectrabase.com/spectrum/4TkqHMRrBck
https://webbook.nist.gov/cgi/inchi?ID=C629141&Mask=200
https://www.fishersci.com/store/msds?partNumber=AAL14283&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/B108276
https://www.fishersci.ca/shop/products/1-2-diethoxyethane-98-thermo-scientific/p-7046422
https://nextsds.com/sds/en/281331501258055/1-2-diethoxyethane
https://echa.europa.eu/substance-information/-/substanceinfo/100.010.070
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b108276#1-2-diethoxyethane-fundamental-properties
https://www.benchchem.com/product/b108276#1-2-diethoxyethane-fundamental-properties
https://www.benchchem.com/product/b108276#1-2-diethoxyethane-fundamental-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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